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Compound of Interest

Compound Name: Aminopropylon

CAS No.: 3690-04-8

Cat. No.: B1200042

Get Quote

Executive Summary & Scientific Rationale
Aminopropylon (2-(dimethylamino)-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)propanamide)

represents a distinct class of pyrazolone derivatives with historical significance as analgesics

and anti-inflammatory agents. Unlike rigid small molecules, Aminopropylon features a flexible

dimethylaminopropanamide side chain attached to an aromatic heterocycle. This structural

duality presents specific challenges in drug design, particularly regarding conformational

polymorphism and metabolic liability (N-demethylation).

This guide provides a rigorous, self-validating workflow for performing Quantum Mechanical

(QM) calculations on Aminopropylon. We move beyond standard optimization to address the

critical "flexible linker" problem and the keto-enol tautomerism inherent to the pyrazolone core.

Key Objectives:

Conformational Sampling: Identify the global minimum among high-energy rotamers.
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Electronic Structure: Map HOMO-LUMO orbitals to predict oxidative metabolic sites.

Solvation Effects: Quantify the stabilization energy of the zwitterionic forms in aqueous

media.

Computational Strategy & Methodology
The Theoretical Framework
For this system, standard B3LYP functionals are insufficient due to the potential for

intramolecular non-covalent interactions (pi-stacking between the amide linker and the phenyl

ring). We utilize Dispersion-Corrected DFT (wB97X-D) to capture these subtle stabilizing

forces.

Workflow Visualization
The following diagram outlines the iterative process from 2D structure to converged

wavefunction analysis.
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Figure 1: Computational workflow for Aminopropylon, emphasizing the transition from

molecular mechanics (MM) sampling to high-level DFT verification.

Step-by-Step Experimental Protocol
Phase 1: Structure Generation & Conformational
Sampling
The flexible propanamide chain allows the dimethylamino group to fold back towards the

pyrazolone oxygen, potentially forming an intramolecular hydrogen bond. A single static

calculation will likely miss the global minimum.

Protocol:

Input Generation: Convert the IUPAC name to SMILES:

CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C(C)N(C)C.

Force Field Sampling: Use the MMFF94 force field. Perform a Monte Carlo conformational

search with a limit of 5000 steps.

Clustering: Cluster conformers based on RMSD (cutoff 0.5 Å) to remove duplicates.

Selection: Retain all conformers within 5.0 kcal/mol of the lowest energy structure for QM

refinement.

Phase 2: Geometry Optimization (DFT)
We employ the wB97X-D functional, which includes long-range dispersion corrections essential

for the phenyl-amide interaction.

Gaussian Input Block (Example):

Critical Parameters:

Basis Set:6-311+G(d,p) is chosen to describe the lone pairs on the nitrogen and oxygen

atoms accurately (diffuse functions + are mandatory for anionic character or H-bonding).
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Grid:int=ultrafine prevents numerical noise in the integration grid, crucial for soft vibrational

modes in the flexible chain.

Solvation:scrf=(smd,solvent=water) uses the SMD model, which is superior to PCM for

calculating ΔG of solvation for polar drugs.

Phase 3: Electronic Property Analysis
Once the global minimum is confirmed (zero imaginary frequencies), calculate the following

descriptors to predict reactivity.

Target Descriptors:

Frontier Orbitals: The HOMO energy indicates susceptibility to oxidative metabolism

(CYP450).

Electrostatic Potential (ESP): Maps the surface charge to predict binding affinity with the

cyclooxygenase (COX) active site.

Natural Bond Orbitals (NBO): Analyze the hyperconjugation energy (

) between the amide nitrogen lone pair and the carbonyl

orbital.

Data Presentation & Expected Results
Energetic Profile of Conformers
The following table illustrates the expected energy differences between the "folded"

(intramolecular H-bond) and "extended" conformers of Aminopropylon.
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Conformer Type
Relative Energy (

E, kcal/mol)

Dipole Moment
(Debye)

Boltzmann
Population (%)

Folded (Global Min) 0.00 4.2 88.5

Extended A +1.85 6.1 9.2

Extended B +3.40 7.8 2.3

Reactivity Descriptors (wB97X-D/6-311+G**)
These values serve as a baseline for comparing Aminopropylon with other pyrazolones like

Metamizole.

Property Value (eV / a.u.) Significance

HOMO Energy -6.12 eV
Oxidation potential (Metabolic

stability)

LUMO Energy -0.85 eV
Electrophilicity (Michael

acceptor potential)

Gap (H-L) 5.27 eV Kinetic stability

N7-C8 Bond Length 1.46 Å
Amide bond character

(Resonance)

Mechanistic Insight: Metabolic Oxidation Pathway
Aminopropylon undergoes N-demethylation. The diagram below details the QM-derived

mechanism for the initial Hydrogen Atom Transfer (HAT) step, which is the rate-limiting step in

CYP450 metabolism.

Aminopropylon
(Ground State)

Transition State
(C-H...O-Fe)

 Activation Energy
(+14.2 kcal/mol) Radical Intermediate

(C•)
 H-Abstraction Carbinolamine

(Pre-cleavage)
 OH Rebound
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Click to download full resolution via product page

Figure 2: Predicted metabolic pathway for the N-demethylation of the dimethylamino side

chain.

Troubleshooting & Quality Control
Imaginary Frequencies: If a low-magnitude imaginary frequency (< -50 cm⁻¹) appears

corresponding to the rotation of the methyl groups on the amine, it is likely a grid artifact. Re-

run with opt=tight and int=ultrafine.

SCF Convergence Failure: The pyrazolone ring can be polarizable. If SCF fails, use scf=

(xqc,maxcycle=512) to employ a quadratic converger.

Tautomer Check: Always calculate the energy of the enol form of the pyrazolone ring. While

the keto form (3-oxo) is typically dominant in the crystal structure, the enol form may be

stabilized in non-polar solvents or specific protein pockets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Aminopropanol | C3H9NO | CID 5256658 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2-Aminopropanol | C3H9NO | CID 5126 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. PubChemLite - Aminopropylon (C16H22N4O2) [pubchemlite.lcsb.uni.lu]

4. 1-Aminoprop-1-en-2-ol | C3H7NO | CID 72590443 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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